harpin
Overview
Description
Harpin is a proteinaceous compound produced by Gram-negative phytopathogenic bacteria. It is encoded by the hrp gene clusters and is known for its ability to trigger defense responses in plants. This compound proteins are recognized for their role in enhancing plant disease resistance and promoting growth by activating various signaling pathways.
Preparation Methods
Synthetic Routes and Reaction Conditions: Harpin proteins are typically produced through recombinant DNA technology. The hrp gene clusters are cloned into suitable expression vectors and introduced into bacterial hosts such as Escherichia coli. The bacteria are then cultured under optimal conditions to express the this compound proteins, which are subsequently purified using chromatographic techniques.
Industrial Production Methods: In industrial settings, large-scale fermentation processes are employed to produce this compound proteins. The bacterial cultures are grown in bioreactors with controlled parameters such as temperature, pH, and nutrient supply. After sufficient growth, the this compound proteins are extracted and purified using methods like affinity chromatography and ion-exchange chromatography.
Chemical Reactions Analysis
Types of Reactions: Harpin proteins primarily undergo interactions with plant cellular components rather than traditional chemical reactions like oxidation or reduction. These interactions include binding to plant cell membranes and triggering signaling cascades.
Common Reagents and Conditions: The application of this compound proteins to plants often involves solutions with specific concentrations, typically ranging from 0.1 to 100 parts per million. These solutions are applied through foliar sprays or soil drenches under controlled environmental conditions.
Major Products Formed: The primary outcome of this compound application is the induction of plant defense responses, leading to the production of secondary metabolites such as phenolic compounds, anthocyanins, and flavonoids. These compounds contribute to enhanced disease resistance and overall plant health.
Scientific Research Applications
Harpin proteins have a wide range of applications in scientific research, including:
Agriculture: this compound proteins are used to enhance crop resistance to pathogens, reduce the need for chemical pesticides, and promote plant growth and yield.
Biotechnology: They are employed in the production of secondary metabolites in plant cell cultures, which have applications in pharmaceuticals and nutraceuticals.
Medicine: Research is ongoing to explore the potential of this compound proteins in modulating immune responses and their possible therapeutic applications.
Industry: this compound proteins are used in the development of biostimulants and biofertilizers to improve crop productivity and sustainability.
Mechanism of Action
Harpin proteins exert their effects by interacting with plant cell membranes and activating pattern recognition receptors. This interaction triggers a series of signaling pathways, including the production of reactive oxygen species, nitric oxide, and the activation of jasmonic acid and ethylene signaling pathways. These pathways lead to the expression of defense-related genes and the accumulation of secondary metabolites, enhancing the plant’s resistance to pathogens.
Comparison with Similar Compounds
Flg22: A peptide derived from bacterial flagellin that also triggers plant immune responses.
Chitosan: A biopolymer that induces plant defense mechanisms and promotes growth.
Salicylic Acid: A plant hormone involved in the regulation of defense responses.
Uniqueness of Harpin: this compound proteins are unique in their ability to simultaneously enhance plant disease resistance and promote growth. Unlike other elicitors, this compound proteins have a broad spectrum of activity against various pathogens and can be used in diverse agricultural settings. Their dual role as both defense activators and growth promoters makes them particularly valuable in sustainable agriculture.
Properties
CAS No. |
147979-36-0 |
|---|---|
Molecular Formula |
C14H19Cl3N3Ta |
Molecular Weight |
0 |
Synonyms |
harpin |
Origin of Product |
United States |
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